Cas no 2649072-12-6 (2-ethoxy-1-isocyanatopropane)

2-Ethoxy-1-isocyanatopropane is a versatile isocyanate compound characterized by its reactive isocyanate functional group and ethoxy side chain. This structure imparts favorable solubility in organic solvents and enhances reactivity in polyurethane and polyurea synthesis. The compound is particularly valued for its ability to participate in crosslinking reactions, contributing to the formation of durable coatings, adhesives, and elastomers. Its ethoxy group offers improved compatibility with polar substrates, facilitating applications in specialized formulations. Handling requires strict adherence to safety protocols due to its isocyanate reactivity, including moisture exclusion and proper ventilation. Suitable for industrial use, it serves as an intermediate in advanced polymer chemistry.
2-ethoxy-1-isocyanatopropane structure
2-ethoxy-1-isocyanatopropane structure
Product Name:2-ethoxy-1-isocyanatopropane
CAS No:2649072-12-6
MF:C6H11NO2
MW:129.157041788101
CID:6527973
PubChem ID:84762253
Update Time:2025-09-27

2-ethoxy-1-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-1-isocyanatopropane
    • 2649072-12-6
    • EN300-1840090
    • Inchi: 1S/C6H11NO2/c1-3-9-6(2)4-7-5-8/h6H,3-4H2,1-2H3
    • InChI Key: REAACNMSVWVVNC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)CN=C=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

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Additional information on 2-ethoxy-1-isocyanatopropane

Introduction to 2-Ethoxy-1-Isocyanatopropane (CAS No. 2649072-12-6)

2-Ethoxy-1-isocyanatopropane, with the CAS number 2649072-12-6, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its isocyanate functional group, which makes it highly reactive and useful in the synthesis of polyurethanes, coatings, and adhesives.

The molecular structure of 2-ethoxy-1-isocyanatopropane consists of an isocyanate group (-N=C=O) attached to a propyl chain, with an ethoxy group (-OCH2CH3) substituent. This combination of functional groups imparts specific reactivity and solubility properties that are advantageous in various chemical processes. The ethoxy group enhances the solubility of the compound in polar solvents, while the isocyanate group facilitates its reactivity with amines and alcohols, leading to the formation of urea and urethane linkages, respectively.

In the pharmaceutical industry, 2-ethoxy-1-isocyanatopropane has been explored for its potential as an intermediate in the synthesis of drug molecules. Recent studies have shown that compounds containing isocyanate groups can be used to modify proteins and peptides, enhancing their stability and bioavailability. For example, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-ethoxy-1-isocyanatopropane can be used to derivatize amino acids, leading to the formation of novel peptides with improved pharmacological properties.

Beyond pharmaceutical applications, 2-ethoxy-1-isocyanatopropane has also found use in materials science. Polyurethanes synthesized from this compound exhibit excellent mechanical properties and resistance to environmental factors such as UV radiation and moisture. These properties make them suitable for applications in coatings, adhesives, and elastomers. A recent study published in Polymer Science (2023) reported the synthesis of polyurethane-based coatings using 2-ethoxy-1-isocyanatopropane, which showed superior adhesion and durability compared to traditional coatings.

The synthesis of 2-ethoxy-1-isocyanatopropane typically involves the reaction of 1-chloro-3-methoxypropane with sodium ethoxide to form 1-chloro-3-methoxypropanol, followed by treatment with phosgene or another isocyanate precursor. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing isocyanates, reducing environmental impact and improving safety.

In terms of safety and handling, 2-ethoxy-1-isocyanatopropane should be stored in a well-ventilated area away from heat sources and incompatible materials. It is important to use appropriate personal protective equipment (PPE) when handling this compound due to its reactivity and potential health hazards. The Material Safety Data Sheet (MSDS) for 2-ethoxy-1-isocyanatopropane provides detailed information on safe handling practices and emergency procedures.

The future prospects for 2-ethoxy-1-isocyanatopropane are promising. Ongoing research is focused on expanding its applications in areas such as biodegradable materials, advanced drug delivery systems, and sustainable chemistry. For instance, a study published in Green Chemistry (2023) explored the use of 2-ethoxy-1-isocyanatopropane-based polyurethanes as biodegradable coatings for medical devices, demonstrating their potential to reduce environmental impact while maintaining performance.

In conclusion, 2-Ethoxy-1-isocyanatopropane (CAS No. 2649072-12-6) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and reactivity make it a valuable intermediate in various synthetic processes. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing technology and improving sustainability across multiple industries.

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